N-(2-chlorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15ClN4OS/c19-15-4-2-1-3-14(15)11-21-17(24)12-25-18-6-5-16(22-23-18)13-7-9-20-10-8-13/h1-10H,11-12H2,(H,21,24)
• InChI Key: FSUDWZKBKUONES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3)Cl
• Molecular Formula: C18H15ClN4OS
• Molecular Weight: 370.9 g/mol
• CAS No.: 872987-98-9

Description

N-(2-chlorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H15ClN4OS and its molecular weight is 370.86. The purity is usually 95%.
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Scientific Research Applications

• TSPO Imaging in Glioblastoma Multiforme : A study comparing translocator protein (TSPO) imaging using 6-chloro-2-(4′-123I-iodophenyl)-3-(N,N-diethyl)-imidazo[1,2-a]pyridine-3-acetamide SPECT (123I-CLINDE) and amino acid transport imaging using O-(2-18F-fluoroethyl)-l-tyrosine PET (18F-FET) in patients with glioblastoma multiforme (GBM) demonstrated that TSPO imaging might be a useful tool for predicting tumor progression, suggesting potential research applications for similar compounds in diagnostic imaging and treatment monitoring in oncology (Jensen et al., 2015).

• Environmental Exposure to Pesticides : Research on the environmental exposure to organophosphorus and pyrethroid pesticides in children underscores the importance of studying the extent of exposure to various chemicals, including potentially N-(2-chlorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide, to develop public health policies and regulations (Babina et al., 2012).

• Antidepressant Effects of Ketamine : Although focused on ketamine, research indicating its rapid antidepressant effects through NMDA receptor antagonism highlights the potential for compounds affecting similar pathways to be investigated for therapeutic applications in mental health disorders (Berman et al., 2000).

• Exposure Characterization of Insecticide Lines : A study on the exposure characterization of neonicotinoid, organophosphate, and pyrethroid insecticides in children provides a framework for assessing exposure levels and health impacts of various compounds, including this compound, especially regarding their use in agriculture and domestic pest control (Osaka et al., 2016).